Cas no 1115871-91-4 (methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate)

• Product Name: methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate
• CAS No: 1115871-91-4
• MF: C₂₁H₂₀N₂O₅S₂
• MW: 444.523902893066
• CID: 5433910
• PubChem ID: 46391753
• Update Time: 2023-11-20

methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate Chemical and Physical Properties

Names and Identifiers

• F3222-4739
• methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate
• 1115871-91-4
• STL104674
• AKOS002145408
• methyl 4-(3-(N,4-dimethylphenylsulfonamido)thiophene-2-carboxamido)benzoate
• methyl 4-{[(3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophen-2-yl)carbonyl]amino}benzoate
• methyl 4-[[3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carbonyl]amino]benzoate
• Methyl 4-[[[3-[methyl[(4-methylphenyl)sulfonyl]amino]-2-thienyl]carbonyl]amino]benzoate

• Inchi： 1S/C21H20N2O5S2/c1-14-4-10-17(11-5-14)30(26,27)23(2)18-12-13-29-19(18)20(24)22-16-8-6-15(7-9-16)21(25)28-3/h4-13H,1-3H3,(H,22,24)
• InChI Key： LDHWNKRFGUKOBC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2SC=CC=2N(C)S(C2=CC=C(C)C=C2)(=O)=O)=O)C=C1

Computed Properties

• Exact Mass: 444.08136409g/mol
• Monoisotopic Mass: 444.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides